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Compound of Interest

Compound Name: SCH772984

Cat. No.: B15603729

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of the selective ERK1/2 inhibitor, SCH772984, using Dimethyl Sulfoxide

(DMSO) as the solvent.

SCH772984 is a potent and selective, ATP-competitive inhibitor of ERK1 and ERK2 with IC50

values of 4 nM and 1 nM, respectively.[1][2][3] It has demonstrated significant anti-tumor

activity in cancer cells with BRAF or RAS mutations.[1][4] Proper preparation and storage of

SCH772984 stock solutions are critical for ensuring its stability and efficacy in various

experimental settings.

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility of SCH772984 in DMSO is

provided below. Solubility can vary based on the purity of the compound and the DMSO. It is

recommended to use fresh, anhydrous DMSO for optimal solubility.[5]
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Property Value

Molecular Weight 587.67 g/mol [1][2][3][4][5]

CAS Number 942183-80-4[1][2][3][4][6]

Appearance
Crystalline solid[6] or light yellow to yellow

solid[3]

Solubility in DMSO

Varies, reported concentrations include: 1

mg/mL (~1.70 mM)[6], 5 mg/mL (~8.51 mM)[3],

14 mg/mL (~23.82 mM)[5], ≥14.7 mg/mL[4],

16.7 mg/mL (~28.42 mM)[1], and 25 mg/mL

(~42.54 mM).[5] To achieve higher

concentrations, gentle warming (e.g., 37°C or

50°C) and/or sonication may be necessary.[1][4]

[5]

Storage (Powder) Store at -20°C for up to 3 years.[1][6]

Storage (in DMSO)

Aliquot and store at -80°C for up to 1 year or at

-20°C for up to 6 months to avoid repeated

freeze-thaw cycles.[1][3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SCH772984 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SCH772984 in DMSO.

Materials:

SCH772984 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator or water bath (optional)

Calibrated balance

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of SCH772984:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 587.67 g/mol x 1000 mg/g = 5.8767 mg

Weigh out approximately 5.88 mg of SCH772984 powder using a calibrated balance.

Dissolving the compound:

Add the weighed SCH772984 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly for several minutes until the powder is completely dissolved.

If the compound does not fully dissolve, gentle warming in a water bath (37°C to 50°C) or

sonication for short intervals may be used to aid dissolution.[4][5] Visually inspect the

solution to ensure no particulates are present.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 6 months).[1][3]

Avoid repeated freeze-thaw cycles.[5]
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Safety Precautions:

SCH772984 is a potent chemical. Handle with appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses.[6]

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[6]

Visualizations
Signaling Pathway
SCH772984 is a selective inhibitor of the ERK1/2 signaling pathway, a critical component of the

broader MAPK/ERK pathway that regulates cell proliferation, differentiation, and survival.[7][8]

The diagram below illustrates the canonical RAS-RAF-MEK-ERK signaling cascade and

highlights the point of inhibition by SCH772984.
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Caption: The MAPK/ERK signaling cascade and the point of inhibition by SCH772984.
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Experimental Workflow
The following diagram outlines the workflow for preparing the SCH772984 stock solution.
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Caption: Workflow for preparing SCH772984 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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